Methyl 3-(4-cyano-3-methyl-1-piperidin-1-ylpyrido[1,2-a]benzimidazol-2-yl)propanoate

• IUPAC Name: methyl 3-(4-cyano-3-methyl-1-piperidin-1-ylpyrido[1,2-a]benzimidazol-2-yl)propanoate
• InChI: InChI=1S/C22H24N4O2/c1-15-16(10-11-20(27)28-2)22(25-12-6-3-7-13-25)26-19-9-5-4-8-18(19)24-21(26)17(15)14-23/h4-5,8-9H,3,6-7,10-13H2,1-2H3
• InChI Key: PONKUMVXUVJVID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CCC(=O)OC)N4CCCCC4)C#N
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

Methyl 3-(4-cyano-3-methyl-1-piperidin-1-ylpyrido[1,2-a]benzimidazol-2-yl)propanoate is a chemical compound with potential therapeutic applications. It is especially useful for the therapy of diabetes and related diseases in predominantly carnivorous mammals like cats or dogs.

Synthesis Analysis

The synthesis of this compound involves a multistep pathway starting from commercially available 2-phenylindole. The structure characterization was done using FTIR, 1H-NMR, 13C-NMR, and HRMS spectral analysis.

Scientific Research Applications

Synthesis and Chemical Properties

• A study outlined the synthesis of a focused library of new hybrid molecules, potentially including derivatives similar to "Methyl 3-(4-cyano-3-methyl-1-piperidin-1-ylpyrido[1,2-a]benzimidazol-2-yl)propanoate," for anticonvulsant and antinociceptive activity. These compounds combine chemical fragments of known antiepileptic drugs, displaying broad spectra of activity in preclinical seizure models (Kamiński et al., 2016).
• Research on the facile one-pot syntheses of polyfunctional pyrazolyl substituted and pyrazolofused pyridines, including the synthesis processes that might be relevant to the compound , was reported. The study explores the synthesis of novel compounds through conjugate and direct addition reactions (Latif et al., 2003).

Potential Therapeutic Applications

• An investigation into novel benzimidazole derivatives for selective neuropeptide Y Y1 receptor antagonists was conducted, aiming to develop anti-obesity drugs. This research could be indirectly relevant due to the structural similarities and the exploration of benzimidazole derivatives for therapeutic uses (Zarrinmayeh et al., 1998).
• A study on dabigatran etexilate tetrahydrate, which shares a similar complex molecular structure with the compound , discussed its crystal structure and hydrogen bonding, providing insights into the molecular interactions and stability of such compounds (Liu et al., 2012).